Cas no 2159261-33-1 (1-(1-tert-butyl-1H-pyrazol-4-yl)prop-2-en-1-one)

• Product Name: 1-(1-tert-butyl-1H-pyrazol-4-yl)prop-2-en-1-one
• CAS No: 2159261-33-1
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 6296098
• PubChem ID: 165785006
• Update Time: 2025-11-05

1-(1-tert-butyl-1H-pyrazol-4-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1-tert-butyl-1H-pyrazol-4-yl)prop-2-en-1-one
• 2159261-33-1
• EN300-1744451

• Inchi： 1S/C10H14N2O/c1-5-9(13)8-6-11-12(7-8)10(2,3)4/h5-7H,1H2,2-4H3
• InChI Key： FVCDCMVTDNSFKF-UHFFFAOYSA-N
• SMILES： O=C(C=C)C1C=NN(C=1)C(C)(C)C

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-(1-tert-butyl-1H-pyrazol-4-yl)prop-2-en-1-one

Introduction to 1-(1-tert-butyl-1H-pyrazol-4-yl)prop-2-en-1-one (CAS No. 2159261-33-1)

1-(1-tert-butyl-1H-pyrazol-4-yl)prop-2-en-1-one, identified by its Chemical Abstracts Service (CAS) number 2159261-33-1, is a significant compound in the realm of pharmaceutical and biochemical research. This heterocyclic ketone, featuring a pyrazole core substituted with a tert-butyl group and an α,β-unsaturated carbonyl functionality, has garnered attention due to its versatile structural properties and potential biological activities. The compound's unique framework positions it as a valuable scaffold for the development of novel therapeutic agents, particularly in addressing complex diseases such as cancer, inflammation, and metabolic disorders.

The pyrazole moiety is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 4. This structural motif is widely recognized for its ability to interact with biological targets, including enzymes and receptors, thereby modulating cellular processes. The presence of a tert-butyl group at the 1-position of the pyrazole ring enhances the compound's lipophilicity and stability, making it more suitable for oral administration and systemic circulation. Additionally, the α,β-unsaturated carbonyl group at the propenone position introduces reactivity that can be exploited in further derivatization, allowing for the creation of more complex molecules with tailored pharmacological profiles.

Recent advancements in medicinal chemistry have highlighted the importance of pyrazole derivatives in drug discovery. Studies have demonstrated that compounds incorporating this scaffold exhibit a broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer effects. For instance, modifications to the pyrazole ring have been shown to influence binding affinity and selectivity towards specific targets, improving therapeutic efficacy while minimizing side effects. The tert-butyl substituent, in particular, has been found to enhance metabolic stability and reduce susceptibility to enzymatic degradation, contributing to improved bioavailability.

In the context of oncology research, 1-(1-tert-butyl-1H-pyrazol-4-yl)prop-2-en-1-one has been explored as a potential inhibitor of kinases and other enzymes implicated in tumor growth and progression. Preclinical studies have suggested that this compound may disrupt signaling pathways critical for cancer cell survival and proliferation. The α,β-unsaturated carbonyl functionality further contributes to its bioactivity by enabling Michael addition reactions with nucleophilic residues on target proteins. Such interactions could lead to the development of novel kinase inhibitors or modulators of other relevant enzymes.

Beyond its applications in oncology, this compound has shown promise in addressing inflammatory diseases. Chronic inflammation is a hallmark of numerous pathological conditions, including autoimmune disorders and cardiovascular diseases. By targeting inflammatory mediators and signaling cascades, pyrazole derivatives like 1-(1-tert-butyl-1H-pyrazol-4-yl)prop-2-en-1-one may offer therapeutic benefits. The tert-butyl group's steric hindrance could enhance binding specificity to inflammatory enzymes such as COX or LOX, potentially leading to more effective anti-inflammatory agents.

The synthesis of 1-(1-tert-butyl-1H-pyrazol-4-yl)prop-2-en-1-one involves multi-step organic transformations that highlight its synthetic accessibility. Key steps typically include condensation reactions between hydrazine derivatives and β-ketoesters or acetoacetates to form the pyrazole ring. Subsequent alkylation with tert-butyl halides or Grignard reagents introduces the tert-butyl substituent at the desired position. The introduction of the α,β Unsaturated carbonyl group can be achieved through dehydration of hydroxy ketones or via Vilsmeier-Haack formylation reactions.

The compound's physicochemical properties make it an attractive candidate for further pharmacological investigation. Its solubility profile allows for formulation flexibility across various administration routes, including oral tablets or injectable solutions. Additionally, its stability under physiological conditions ensures prolonged activity within biological systems. These attributes are critical for developing drugs that maintain efficacy throughout their intended use.

Emerging research also explores the potential of pyrazole derivatives in metabolic disorders such as diabetes and obesity. The ability of these compounds to modulate enzymes involved in glucose metabolism or lipid biosynthesis has been investigated extensively. For example, derivatives with similar structural motifs have demonstrated improvements in insulin sensitivity and glucose uptake in preclinical models. The incorporation of a tert-butyl group may further enhance these effects by improving target engagement and reducing off-target interactions.

In conclusion, 1-( 1 - tert - butyl - 1 H - pyrazol - 4 - yl ) prop - 2 - en - 1 - one ( CAS No . 2159261 - 33 - 1 ) represents a promising candidate for therapeutic development across multiple disease areas. Its unique structural features—combining a reactive α , β - unsaturated carbonyl with a bioactive pyrazole core—position it as a versatile scaffold for drug design . Ongoing studies continue to uncover new biological activities and synthetic pathways, reinforcing its significance in modern pharmaceutical research . As our understanding of molecular interactions evolves , compounds like this are poised to play pivotal roles in addressing unmet medical needs .